REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[CH:9]([S:13]([C:16]1[CH:22]=[CH:21][C:19]([CH3:20])=[CH:18][CH:17]=1)(=[O:15])=[O:14])[NH:10][CH:11]=O.P(Cl)(Cl)(Cl)=O>COCCOC>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[CH:9]([N+:10]#[C-:11])[S:13]([C:16]1[CH:22]=[CH:21][C:19]([CH3:20])=[CH:18][CH:17]=1)(=[O:14])=[O:15]
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Name
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N-((2,4-difluorophenyl)(tosyl)methyl)formamide
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Quantity
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7.31 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)C(NC=O)S(=O)(=O)C1=CC=C(C)C=C1
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Name
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Quantity
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6.28 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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COCCOC
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Name
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TEA
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Quantity
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15.7 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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COCCOC
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Name
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ice
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Quantity
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250 mL
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Type
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reactant
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Smiles
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Control Type
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UNSPECIFIED
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Setpoint
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-5 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at about −5° C. for about 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×50 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried with MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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The crude material was purified by silica gel chromatography
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)F)C(S(=O)(=O)C1=CC=C(C)C=C1)[N+]#[C-]
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Type | Value | Analysis |
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AMOUNT: MASS | 1.38 g | |
YIELD: PERCENTYIELD | 20% | |
YIELD: CALCULATEDPERCENTYIELD | 20% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |